Cas no 88389-79-1 (Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]-)

Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]- structure
88389-79-1 structure
Product Name:Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]-
CAS No:88389-79-1
MF:C26H30O5S
MW:454.578406810761
CID:634431
PubChem ID:23320397
Update Time:2025-04-19

Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[[4-[4-[4-(1,1-dimethylethyl)phenoxy]butoxy]phenyl]sulfonyl]-
    • 4-[4-[4-(4-tert-butylphenoxy)butoxy]phenyl]sulfonylphenol
    • DTXSID30632858
    • 88389-79-1
    • SCHEMBL10897860
    • 4-{4-[4-(4-tert-Butylphenoxy)butoxy]benzene-1-sulfonyl}phenol
    • Inchi: 1S/C26H30O5S/c1-26(2,3)20-6-10-22(11-7-20)30-18-4-5-19-31-23-12-16-25(17-13-23)32(28,29)24-14-8-21(27)9-15-24/h6-17,27H,4-5,18-19H2,1-3H3
    • InChI Key: WAWWNWPVQGGKLU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)OCCCCOC1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 454.18139523g/mol
  • Monoisotopic Mass: 454.18139523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 626
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 81.2Ų
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